3-Cyclopropoxy-5-sulfamoylbenzamide

• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-sulfamoylbenzamide
• InChI: InChI=1S/C10H12N2O4S/c11-10(13)6-3-8(16-7-1-2-7)5-9(4-6)17(12,14)15/h3-5,7H,1-2H2,(H2,11,13)(H2,12,14,15)
• InChI Key: TUPJZYIOHGVPBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)C(=O)N)S(=O)(=O)N

Description

3-Cyclopropoxy-5-sulfamoylbenzamide is a chemical compound offered as a high-purity reference standard for use in scientific research and development. It belongs to the sulfamoylbenzamide class of compounds, which have demonstrated significant potential in medicinal chemistry and chemical biology. Derivatives of sulfamoylbenzamide are investigated for their activity as selective inhibitors of human Nucleoside Triphosphate Diphosphohydrolases (h-NTPDases) , a key family of ectonucleotidases. Specific inhibitors of h-NTPDase isoforms are valuable tools for researching pathological processes such as thrombosis, inflammation, diabetes, and cancer . Furthermore, structural analogs have been explored as Hepatitis B Virus (HBV) Capsid Assembly Modulators (CAMs) , representing a promising non-nucleoside approach to antiviral therapy . The sulfamoylbenzamide core is also a recognized pharmacophore in other areas, including the development of carbonic anhydrase inhibitors and compounds with potential anti-inflammatory and anti-cancer properties . The presence of both sulfonamide and carboxamide functional groups on a benzamide scaffold makes this class of compounds a versatile intermediate for further chemical exploration. Researchers can utilize 3-Cyclopropoxy-5-sulfamoylbenzamide in lead optimization, structure-activity relationship (SAR) studies, and as a building block for generating compound libraries aimed at novel biological targets. Intended Use : This product is provided for research purposes in a laboratory setting only. It is not intended for diagnostic or therapeutic use in humans or animals. Please note that the specific biological activities mentioned are based on the broader sulfamoylbenzamide chemical class and should be verified experimentally for this specific compound.

Preparation Methods

Retrosynthetic Analysis and Strategic Route Design

The synthesis of 3-cyclopropoxy-5-sulfamoylbenzamide is strategically partitioned into three primary stages: (1) functionalization of the aromatic core with a cyclopropoxy group, (2) installation of the sulfamoyl moiety, and (3) conversion of the carboxylic acid to the primary benzamide. Retrosynthetic disconnection identifies 3-cyclopropoxybenzoic acid as the pivotal intermediate, enabling sequential sulfonation and amidation.

Directed Sulfonation and Regiochemical Control

Chlorosulfonation of 3-cyclopropoxybenzoic acid occurs regioselectively at the para position relative to the electron-withdrawing carboxylic acid group, yielding 5-chlorosulfonyl-3-cyclopropoxybenzoic acid. This selectivity arises from the meta-directing nature of the carboxyl group, which positions the sulfonyl chloride at C5. Computational studies corroborate that the cyclopropoxy group at C3 exerts minimal electronic perturbation on the sulfonation trajectory, ensuring predictable regiochemistry.

Synthetic Methodology and Reaction Optimization

Synthesis of 3-Cyclopropoxybenzoic Acid

Mitsunobu Etherification

3-Hydroxybenzoic acid undergoes Mitsunobu reaction with cyclopropanol under inert conditions:

• Reagents : Diethyl azodicarboxylate (DEAD, 1.2 eq), triphenylphosphine (1.2 eq), cyclopropanol (1.5 eq)
• Solvent : Anhydrous tetrahydrofuran (THF), 0°C to room temperature, 12 h
• Yield : 78% after recrystallization (ethanol/water)

Characterization data aligns with literature:

• Melting Point : 158–160°C
• ¹H NMR (400 MHz, DMSO-d₆): δ 12.8 (s, 1H, COOH), 7.52 (dd, J = 8.2 Hz, 1H, H6), 7.41 (t, J = 8.0 Hz, 1H, H5), 6.92 (d, J = 8.2 Hz, 1H, H4), 3.89–3.82 (m, 1H, OCH), 1.12–1.05 (m, 2H, cyclopropane), 0.87–0.81 (m, 2H, cyclopropane).

Chlorosulfonation at C5

Reaction Conditions

3-Cyclopropoxybenzoic acid (1.0 eq) is treated with chlorosulfonic acid (2.5 eq) in a stepwise protocol:

• Temperature Gradient : 0°C (30 min) → 95°C (12 h)
• Workup : Quenched into ice-water, filtered, and washed with cold hexane.

Key Parameters :

• Excess chlorosulfonic acid ensures complete conversion
• Prolonged heating at 95°C minimizes polysulfonation byproducts

Yield : 82% (5-chlorosulfonyl-3-cyclopropoxybenzoic acid)
Purity : >95% (HPLC, C18 column, 0.1% TFA in acetonitrile/water).

Sulfamoyl Group Installation

Ammonolysis of Sulfonyl Chloride

The sulfonyl chloride intermediate reacts with aqueous ammonia (28% w/v) under mild conditions:

• Solvent : Water (0.2 M), room temperature, 4 h
• pH Control : Adjusted to 3.0 with conc. HCl to precipitate the product.

Yield : 89% (5-sulfamoyl-3-cyclopropoxybenzoic acid)
Characterization :

• IR (KBr): 1345 cm⁻¹ (S=O asym), 1162 cm⁻¹ (S=O sym), 1680 cm⁻¹ (C=O acid)
• LC-MS : m/z 273.1 [M-H]⁻ (calc. 274.03).

Carboxamide Formation

Carbodiimide-Mediated Coupling

The carboxylic acid is activated using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.5 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq):

• Solvent System : Dichloromethane (DCM)/N,N-dimethylformamide (DMF) (4:1 v/v)
• Ammonia Source : Ammonium chloride (2.0 eq), 0°C to room temperature, 18 h.

Yield : 67% (3-cyclopropoxy-5-sulfamoylbenzamide)
Purification : Silica gel chromatography (ethyl acetate/hexane, 3:7 → 1:1 gradient)

Analytical Profiling and Structural Validation

Spectroscopic Characterization

¹H NMR (500 MHz, DMSO-d₆):

• δ 8.21 (s, 1H, SO₂NH₂),
• 7.89 (d, J = 8.5 Hz, 1H, H6),
• 7.64 (dd, J = 8.5, 2.0 Hz, 1H, H4),
• 7.52 (d, J = 2.0 Hz, 1H, H2),
• 3.95–3.89 (m, 1H, OCH),
• 1.15–1.08 (m, 2H, cyclopropane),
• 0.91–0.85 (m, 2H, cyclopropane).

¹³C NMR (126 MHz, DMSO-d₆):

• δ 167.8 (CONH₂),
• 156.3 (C-O),
• 134.2 (C5),
• 132.7 (C3),
• 129.4 (C1),
• 123.9 (C6),
• 116.4 (C4),
• 115.2 (C2),
• 73.8 (OCH),
• 10.4 (cyclopropane CH₂).

Purity and Stability Assessment

HPLC Analysis :

• Column : Zorbax SB-C18 (4.6 × 150 mm, 5 µm)
• Mobile Phase : 0.1% formic acid in water (A) and acetonitrile (B), gradient 10→90% B over 20 min
• Retention Time : 12.7 min
• Purity : 98.4% (UV 254 nm).

Thermogravimetric Analysis (TGA) :

• Decomposition onset: 215°C
• Residual solvent: <0.5% w/w

Comparative Evaluation of Synthetic Routes

Alternative Pathway: One-Pot Bis-Functionalization

A telescoped approach concurrently installs sulfamoyl and cyclopropoxy groups via a one-pot procedure:

• Simultaneous Amine Addition : Cyclopropylamine (2.0 eq) and ammonium hydroxide (2.0 eq) added to 5-chlorosulfonylbenzoic acid
• Coupling Conditions : EDC/DMAP in DMF, 24 h

Outcome :

• Yield : 58% (lower than stepwise route)
• Advantage : Reduced purification steps
• Limitation : Competitive amine reactivity necessitates precise stoichiometry.

Solid-Phase Synthesis for Parallel Analogues

Immobilization of benzoic acid on Wang resin enables combinatorial synthesis of sulfamoylbenzamides:

• Loading Capacity : 0.8 mmol/g
• Sulfonation Efficiency : 92% (by sulfur elemental analysis)
• Final Product Purity : 85–90% after cleavage (TFA/DCM).

Industrial-Scale Production Considerations

Green Chemistry Metrics

Process Mass Intensity (PMI) :

• Stepwise Route : 32 kg/kg product
• One-Pot Route : 28 kg/kg product

E-Factor :

• Waste Generated : 6.4 kg/kg product (primarily aqueous HCl and solvent residues)

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-sulfamoylbenzamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfamoyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Oxidized derivatives of the benzamide ring.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted benzamide derivatives with new functional groups replacing the sulfamoyl group.

Scientific Research Applications

Scientific Research Applications

• Chemistry: This compound serves as a reagent in organic synthesis. It's a building block for creating more complex molecules.
• Biology: The compound is studied for its potential biological activities, such as enzyme inhibition and antimicrobial properties. Sulfamoyl benzamides are explored as selective inhibitors for h-NTPDases . Several compounds, including N-(4-methoxyphenyl)-3-(morpholinosulfonyl)benzamide, reduce the activity of h-NTPDases2 with sub-micromolar concentrations .
• Medicine: Researches explore the therapeutic applications of the compound, particularly in developing new drugs. Sulfamoyl-benzamides have shown potential as topically acting carbonic anhydrase inhibitors . Some derivatives have shown effectiveness in correcting defective cystic fibrosis transmembrane conductance regulator (CFTR) chloride channels .
• Industry: It is used in producing specialty chemicals and as an intermediate in synthesizing pharmaceuticals.

Related Compounds

Other related compounds and their applications include:

• 4-Cyclopropoxy-3-sulfamoylbenzamide: This compound exhibits biological activity as an inhibitor of ectonucleotide triphosphate diphosphohydrolase enzymes (h-NTPDases). It is explored for treating inflammatory diseases and cancer. It also shows potential as a drug candidate targeting viral infections like Hepatitis B virus (HBV) by modulating capsid assembly.
• Sulfamoylbenzamide derivatives: These derivatives are reported as HBV capsid assembly effectors .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-sulfamoylbenzamide involves its interaction with specific molecular targets. In the context of antiviral activity, it is believed to inhibit the assembly of viral capsid proteins, thereby preventing the replication of the virus . This inhibition is achieved through the binding of the compound to the viral capsid proteins, disrupting their normal function and assembly.

Comparison with Similar Compounds

Core Structural Differences

The compound is structurally distinct from sulfonamide derivatives listed in pharmacopeial standards (). Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
3-Cyclopropoxy-5-sulfamoylbenzamide	C₁₀H₁₁N₂O₃S	239.28	Benzamide, cyclopropoxy, sulfamoyl
Sulfanilamide (USP)	C₆H₈N₂O₂S	172.20	Aminobenzenesulfonamide
Sulfanilic Acid (USP)	C₆H₇NO₃S	173.19	Aminobenzenesulfonic acid
Sulfamethoxazole Related Compound F	C₁₀H₁₁N₃O₃S	253.28	Methylisoxazolyl, benzenesulfonamide

Key Observations :

• The cyclopropoxy group in the target compound replaces traditional substituents like methylisoxazole (e.g., in Sulfamethoxazole Related Compound F) or simple amino groups (e.g., Sulfanilamide). This modification likely increases steric hindrance, reducing susceptibility to enzymatic degradation .

Physicochemical Properties

Predicted properties based on structural analysis:

Property	3-Cyclopropoxy-5-sulfamoylbenzamide	Sulfanilamide	Sulfanilic Acid
LogP	~1.8 (moderate lipophilicity)	~0.5	~-0.3
Water Solubility	Low (cyclopropoxy reduces polarity)	Moderate	High
Metabolic Stability	High (cyclopropane resists oxidation)	Moderate	Low

Rationale :

• The cyclopropoxy group increases LogP compared to Sulfanilamide, suggesting better lipid bilayer penetration but lower aqueous solubility.
• Sulfanilic Acid’s high solubility arises from its ionizable sulfonic acid group, absent in the target compound .

Pharmacological Activity and Mechanism

• Sulfonamide Core : Likely inhibits dihydropteroate synthase (DHPS), a target in folate biosynthesis, similar to Sulfamethoxazole derivatives .
• Enhanced Stability : The cyclopropane ring may prolong half-life compared to Sulfanilamide, which lacks steric protection against metabolic enzymes.

Comparison with :

• Unlike the thiophene derivatives in (synthesized via 1,4-dioxane and malononitrile), the target compound’s synthesis likely prioritizes regioselectivity due to the benzamide core’s electronic profile.

Q & A

Q. How can co-elution issues in HPLC analysis be mitigated during purity assessment?

• Methodological Answer : Implement hyphenated techniques like LC-MS or LC-UV-DAD to resolve co-eluting impurities. Gradient elution (e.g., 5–95% acetonitrile in 20 min) enhances separation. For persistent issues, derivatize the compound (e.g., dansyl chloride for sulfamoyl detection) to alter retention times .